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Compound of Interest

Compound Name: Darunavir

Cat. No.: B192927 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Darunavir, an HIV-1 protease inhibitor, is a critical component of laboratory safety and

environmental responsibility. Adherence to established guidelines ensures the safety of

personnel and minimizes the ecological impact of this pharmaceutical compound. This guide

provides essential information and step-by-step procedures for the safe handling and disposal

of Darunavir.

Regulatory Landscape and Key Considerations
The disposal of Darunavir, like all pharmaceuticals, is governed by a framework of local, state,

and federal regulations. While specific regulations can vary, the overarching principle is to

prevent the release of active pharmaceutical ingredients into the environment and to ensure

that waste is handled in a manner that is not hazardous to public health.

According to safety data sheets (SDS), Darunavir and its excipients are generally considered

non-toxic and non-hazardous in small quantities under normal occupational exposure.[1]

However, it is also noted that the toxicological effects of the product have not been thoroughly

studied.[1] One safety data sheet classifies Darunavir as "slightly hazardous for water,"

underscoring the importance of preventing its entry into sewage systems and ground water.[2]

It is crucial to note that while Darunavir may not be explicitly listed as a hazardous waste

under the Resource Conservation and Recovery Act (RCRA), a definitive classification would

require a hazardous waste determination based on its characteristics (ignitability, corrosivity,
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reactivity, and toxicity).[3][4][5][6] Therefore, treating it with a high degree of caution is the

recommended approach.

Summary of Disposal Recommendations
Disposal Aspect Recommendation Source

Primary Disposal Guideline

Dispose of in accordance with

local, state, and federal

regulations.

[1]

Household Garbage

Must not be disposed of

together with household

garbage.

[7]

Sewage System
Do not allow the product to

reach the sewage system.
[2][7]

Environmental Precaution
Avoid release into the

environment.
[1]

Accidental Spills (Dry)

Contain spill, collect, and place

in a waste container for

disposal in accordance with

local regulations. Avoid

breathing dust.

[1][8]

Accidental Spills (Wet)

Absorb with liquid-binding

material, decontaminate

surfaces, and dispose of

contaminated material

according to regulations.

[9]

Uncleaned Packaging

Disposal must be made

according to official

regulations.

[7]

Step-by-Step Disposal Protocol
The following protocol outlines a logical workflow for the proper disposal of Darunavir in a

laboratory setting.
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Consult Institutional Guidelines: Before initiating any disposal procedure, consult your

institution's Environmental Health and Safety (EHS) department for specific protocols

regarding pharmaceutical waste.

Segregate Waste: Do not mix Darunavir waste with general laboratory trash or other

chemical waste streams unless explicitly permitted by your institution's EHS guidelines.

Containerize and Label:

Place unused, expired, or contaminated Darunavir, including tablets and residues, into a

designated, sealable, and clearly labeled waste container.

The label should clearly identify the contents as "Pharmaceutical Waste for Incineration"

and include the name "Darunavir."

Arrange for Professional Disposal: Contact your institution's approved hazardous waste

contractor for pickup and disposal. The most common and recommended method for

pharmaceutical waste is incineration at a permitted facility.

Document Disposal: Maintain a record of the disposal, including the date, quantity of waste,

and the name of the disposal contractor. This documentation is crucial for regulatory

compliance.

Experimental Workflow for Darunavir Disposal
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Darunavir Disposal Workflow
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Caption: Logical workflow for the proper disposal of Darunavir in a laboratory setting.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Darunavir, thereby protecting both human health and the environment. Building a

culture of safety and environmental stewardship is paramount in scientific research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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